Cas no 1343693-17-3 (4-methyl-1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1343693-17-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5716009
• PubChem ID: 64040078
• Update Time: 2025-05-20

4-methyl-1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-[(oxolan-2-yl)methyl]-1H-pyrazol-3-amine
• EN300-1106212
• AKOS013356694
• 1343693-17-3
• 1H-Pyrazol-3-amine, 4-methyl-1-[(tetrahydro-2-furanyl)methyl]-
• 4-methyl-1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H15N3O/c1-7-5-12(11-9(7)10)6-8-3-2-4-13-8/h5,8H,2-4,6H2,1H3,(H2,10,11)
• InChI Key： CYSLSYRGIWYZGZ-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 350.0±22.0 °C(Predicted)
• pka: 3.73±0.10(Predicted)

Additional information on 4-methyl-1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine

4-Methyl-1-(Oxolan-2-Yl)Methyl-1H-Pyrazol-3-Amine: A Comprehensive Overview

4-Methyl-1-(Oxolan-2-Yl)Methyl-1H-Pyrazol-3-Amine, also known by its CAS number 1343693-17-3, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are widely studied for their diverse applications in drug discovery, materials science, and agrochemicals. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 4 and an oxolan (tetrahydrofuran) moiety at position 1. The amine group at position 3 further adds to its functional diversity, making it a versatile molecule for various chemical transformations.

The synthesis of 4-Methyl-1-(Oxolan-2-Yl)Methyl-1H-Pyrazol-3-Amine typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and selectivity in the formation of this compound. Researchers have also explored the application of microwave-assisted synthesis, which reduces reaction time while maintaining high purity levels.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the role of 4-Methyl-1-(Oxolan-2-Yl)Methyl groups in enhancing bioavailability and pharmacokinetic properties. For example, a study published in Nature Communications demonstrated that this compound can serve as a scaffold for developing inhibitors against kinase enzymes, which are implicated in cancer progression.

In addition to its pharmacological applications, this compound has shown potential in materials science. The presence of the oxolan ring introduces flexibility into the molecule, making it suitable for polymerization reactions. Researchers have explored its use as a monomer in the synthesis of stimuli-responsive polymers, which can find applications in drug delivery systems and smart materials. The ability to tune the physical properties of these polymers by modifying the substituents on the pyrazole ring further underscores the versatility of this compound.

The environmental impact of chemical compounds is increasingly becoming a focal point in modern research. In this context, studies on the degradation pathways and toxicity profiles of 4-Methyl- derivatives have gained momentum. Recent findings suggest that this compound undergoes rapid biodegradation under aerobic conditions, making it less likely to accumulate in ecosystems. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 4-Methyl-N-(oxolan-R-methylene)-pyrazolamine, or CAS number 1343693–X, represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new synthetic methods and application areas continue to emerge, this compound is poised to play an even more significant role in advancing science and technology.